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Compound of Interest

Compound Name: Boron oxide (B203)

cat. No.: BO74850

An In-depth Technical Guide to the Physical and Chemical Properties of Boron Oxide

Introduction

Boron oxide (B203), also known as boric oxide or diboron trioxide, is a significant inorganic
compound with diverse applications in industrial and scientific fields.[1] It is a colorless,
transparent solid that most commonly exists in a glassy (amorphous) state, which is notoriously
difficult to crystallize.[2][3] Its utility spans from being a primary component in the manufacture
of specialized glasses and ceramics to serving as a crucial starting material for the synthesis of
other boron compounds.[1][3][4] This technical guide provides a comprehensive overview of
the core physical and chemical properties of boron oxide, detailed experimental protocols for its
synthesis and characterization, and visual representations of its structural relationships and
chemical reactivity, tailored for researchers, scientists, and professionals in drug development.

Physical Properties of Boron Oxide

Boron oxide typically appears as colorless, semi-transparent glassy lumps or a hard, white,
odorless powder.[5][6] It is a hygroscopic material, meaning it readily absorbs moisture from the
atmosphere, which can lead to caking.[4][7] When exposed to water, it slowly reverts to boric
acid in an exothermic reaction.[4][7] The amorphous, glassy form does not have a distinct
melting point but begins to soften at approximately 325°C.[4][7]

Quantitative Physical Data

The physical properties of boron oxide can vary depending on its polymorphic form. The most
common form is amorphous or glassy (g-B20s), but two crystalline forms, trigonal (a-B203) and
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monoclinic/orthorhombic (3-B20s), can be produced under high pressure.[2][8]

Amorphous . Monoclinic/Orthorh
Property Trigonal (a-B203) .

(Glassy) ombic (B-B203)
Molecular Weight 69.62 g/mol [5][9] 69.62 g/mol 69.62 g/mol

Colorless, semi-

transparent glassy _ _ _
Appearance ] White crystals[11] Crystalline solid

lumps or hard white

powder[5][6][10]

Density 1.80-1.84 g/cm?3[12] 2.55 g/cm?3[2][6] 3.11-3.146 g/cm?3[2][6]

] ] Softens at ~325°C,
Melting Point 450 °C[2][5] 510 °C[2][6]
flows >450°C[4][7]

Boiling Point 1,860 °C[2][5] 1,860 °C 1,860 °C

1.1 g/100mL (10 °C),
o 3.3 g/100mL (20 °C), _ _
Solubility in Water water, soluble in hot Data not available
15.7 g/100mL (100
water[11]

02l

Slightly soluble in cold

Partially soluble in
. methanol[2]; Soluble ) )
Other Solubilities ) Soluble in ethanol[12] Data not available
in alcohol, glycerol,

and acids[5][11]

Hardness (Vickers) ~1.5 GPa[8] Data not available 16 + 5 GPa[8]

Molecular and Crystal Structure

The structure of boron oxide is fundamental to its properties. The common glassy form is
predominantly composed of boroxol rings—six-membered rings of alternating three-coordinate
boron and two-coordinate oxygen atoms.[2] This disordered network structure is responsible for
its amorphous nature.

Crystallization of B20s is kinetically disfavored and requires specific conditions.[2]
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e 0-B20s (Trigonal): The low-pressure crystalline phase, which can be obtained by prolonged
annealing of the amorphous solid at ~200°C under at least 10 kbar of pressure.[2] Its
structure consists of an infinite network of linked B-Os triangular units.[13]

e [(-B20s (Orthorhombic): The high-pressure phase, synthesized at pressures around 7 GPa.
[8] This denser modification features a structure of interconnected BOa tetrahedra.[13][14]

Amorphous B20s (g-B203)
(Boroxol Rings)

Prolonged Annealing High Pressure & Temp.
~200°C, >10 kbar ~7 GPa, >1000 K
0-B20s (Trigonal) . [3-B20s3 (Orthorhombic) :
(BOs Units) (BOa4 Tetrahedra) Cooling
Heating Heating
~450°C ~510°C
Molten B20s3

Click to download full resolution via product page

Diagram of Boron Oxide Phases and Transitions.

Chemical Properties and Reactivity

Boron oxide is an acidic oxide with generally low chemical reactivity under standard conditions.
[15][16] Its chemical behavior is central to its use as a flux, catalyst, and synthetic precursor.

o Hydrolysis: It reacts exothermically but slowly with water to form the weak acid, boric acid
(H3sBOs3).[4][15][16]

o B203 + 3H20 - 2H3BO:s

o Acidic Character: As a Lewis acid, it reacts with strong bases.[15][16] This property allows it
to act as an acid catalyst in various organic synthesis reactions.[2][3]
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e Fluxing Agent: Molten boron oxide is an excellent solvent for many metallic oxides, forming
borate glasses.[3][4] This property is exploited in the production of glass, enamels, and
glazes, where it reduces melting temperatures and enhances thermal and chemical
resistance.[4][7] Molten B20s is corrosive and can attack silicates.[2][3]

o Reactivity with Reducing Agents: It can react with strong reducing agents like metal hydrides
or alkali metals at high temperatures to produce elemental boron.[12]

e Precursor to Boron Compounds: It serves as a key starting material for synthesizing a wide
range of other boron compounds, including boron carbide, boron nitride, boron halides, and
various borate esters.[1][3][4]

Boron Oxide (B203)

+ H20
(Hydrolysis)

+ Metal Oxides
(Fluxing Agent)

+ Various Reagents
(Synthesis Precursor)

Boric Acid
(H3BO3)

Other Boron Compounds
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Key Chemical Reactions of Boron Oxide.

Experimental Protocols
Protocol 1: Synthesis of Amorphous Boron Oxide via
Dehydration of Boric Acid

This protocol describes a common laboratory method for producing amorphous boron oxide.[2]
[17]

e Materials and Equipment:

o Boric acid (H3BO3)
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o High-temperature furnace or fluidized bed reactor
o Platinum or passivated ceramic crucible

o Desiccator

o Methodology:
1. Place a known quantity of boric acid into the crucible.
2. Heat the boric acid gradually to prevent gumming as water evolves.[2]

3. At approximately 170°C, the boric acid will decompose into steam and metaboric acid
(HBO2).[2][17]

= H3BO3s - HBO2 + H20

4. Increase the temperature to above 300°C. The metaboric acid will further decompose to
produce more steam and boron oxide.[2][17]

s 2HBO2 - B203 + H20

5. For higher purity (96-97%), continue heating to temperatures above 750°C to ensure all
water is driven off and a molten state is achieved.[17]

6. Cool the molten boron oxide rapidly to form a clear, glassy solid.

7. Immediately transfer the resulting boron oxide to a desiccator for storage to prevent
moisture absorption.

Protocol 2: Characterization of Boron Oxide Phases by
X-Ray Diffraction (XRD)

XRD is the standard method for distinguishing between the amorphous and crystalline forms of
B20s.

» Materials and Equipment:
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o Boron oxide sample
o Agate mortar and pestle
o Powder X-ray diffractometer with a Cu Ka radiation source

o Sample holder

Methodology:

1. Grind a small amount of the boron oxide sample into a fine powder using the agate mortar
and pestle. This should be done in a low-humidity environment (e.g., a glove box) due to
the material's hygroscopic nature.

2. Mount the powder onto the sample holder, ensuring a flat, uniform surface.
3. Place the sample holder into the diffractometer.

4. Set the instrument parameters to scan over a 26 range of 10° to 80° with a step size of
0.02° and a suitable scan speed.

5. Initiate the scan and collect the diffraction pattern.
6. Data Analysis:

= Amorphous B20s: The resulting pattern will show broad, diffuse halos, characteristic of
a non-crystalline material.[8]

» Crystalline B20s: The pattern will display sharp, well-defined Bragg peaks. These peaks
can be indexed and compared to reference patterns (e.g., from the ICDD database) to
confirm the specific crystalline phase (trigonal a-B20s3 or orthorhombic [3-B203).[8]
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Workflow for Synthesis and XRD Characterization.

Applications in Research and Drug Development

While boron oxide itself is not used directly as a therapeutic agent, its role in materials science
and as a chemical precursor is highly relevant to the research and drug development sectors.
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o Borosilicate Glass: As a major component of borosilicate glass, B20s is essential for
manufacturing high-quality, chemically resistant, and thermally stable laboratory glassware
and medical ampoules.[1][4]

o Synthesis of Bioactive Boron Compounds: Boron-containing compounds have emerged as a
significant class of pharmaceuticals. Boron oxide can serve as a starting material for the
synthesis of boronic acids and their derivatives, which are key building blocks for drugs like
Bortezomib (a proteasome inhibitor for treating multiple myeloma).

o Ceramics and Advanced Materials: It is used to produce high-strength, heat-resistant
ceramics such as boron nitride and boron carbide, which have applications in specialized
laboratory equipment and high-performance analytical instrumentation.[4]

» Glass Fibers: Boron oxide is a critical additive in the production of optical glass fibers used in
advanced imaging and diagnostic tools.[2][3]

Conclusion

Boron oxide is a versatile compound whose unique physical and chemical properties are
dictated by its amorphous or crystalline structure. Its acidic nature, fluxing capabilities, and role
as a synthetic precursor make it an indispensable material in the production of specialized
glasses, ceramics, and other advanced boron compounds. For researchers and professionals,
a thorough understanding of these properties and the experimental methods for its synthesis
and characterization is crucial for leveraging its full potential in scientific innovation and the
development of new technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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